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Compound of Interest

Tetraethylenepentamine
Compound Name:
pentahydrochloride

Cat. No.: B046610

In-Depth Technical Guide:
Tetraethylenepentamine Pentahydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetraethylenepentamine
pentahydrochloride, a versatile chelating agent with significant applications in biomedical
research and drug development. The document details its chemical and physical properties,
experimental protocols for its use in cell culture and animal models, and its role in modulating
specific signaling pathways.

Core Compound Properties

Tetraethylenepentamine pentahydrochloride is the hydrochloride salt of
tetraethylenepentamine (TEPA). It is a potent chelator of divalent cations, exhibiting a high
affinity for copper (Cu?*) and zinc (Zn?*). This property makes it an invaluable tool for studying
the roles of these metal ions in various biological processes.

Molecular Formula and Weight

e Molecular Formula: CsH23Ns-5HCI[1][2]

e Molecular Weight: 371.61 g/mol [1][2][3]
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e Linear Formula: HN(CH2CH2NHCH2CH2NH2)2-5HCI[4]

Quantitative Data Summary

The following table summarizes the key quantitative properties of tetraethylenepentamine
pentahydrochloride.

Property Value Citations
CAS Number 4961-41-5 [1112114]
Melting Point 280 °C (decomposes) [5]
Solubility in Water =>141.8 mg/mL [61[7]
Solubility in DMSO 3.72 mg/mL (10 mM) [1]
Appearance White to off-white solid/powder  [5]
Storage (Powder) -20°C for up to 3 years [1]
Storage (In Solvent) -80°C for up to 1 year [1]

Mechanism of Action: Metal lon Chelation

Tetraethylenepentamine is a pentadentate ligand, meaning it can form five bonds with a central
metal ion. The nitrogen atoms in its structure possess lone pairs of electrons that readily
coordinate with transition metals like copper and zinc, forming stable complexes. This
sequestration of metal ions effectively reduces their bioavailability, allowing researchers to
investigate the effects of their depletion in biological systems.

Fig. 1: Chelation of a metal ion by Tetraethylenepentamine.

Experimental Protocols

This section provides detailed methodologies for the application of tetraethylenepentamine
pentahydrochloride in key research areas.

Induction of Copper Deficiency in Cell Culture
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This protocol describes a method for creating a functional copper deficiency in cultured cells,
using the HL-60 human promyelocytic leukemia cell line as an example.

Obijective: To reduce intracellular copper levels and assess the activity of copper-dependent
enzymes.

Materials:

HL-60 cells

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

Tetraethylenepentamine pentahydrochloride (TEPA-5HCI)

Copper (II) sulfate (CuSQa)

Assay kits for Cu/Zn-superoxide dismutase (Cu/Zn-SOD) and cytochrome c oxidase activity
Procedure:

e Cell Culture: Culture HL-60 cells in RPMI-1640 medium with 10% FBS at 37°C in a
humidified atmosphere of 5% CO..

e Treatment:
o Prepare a stock solution of TEPA-5HCI in sterile, deionized water.

o Incubate HL-60 cells with varying concentrations of TEPA-5HCI (e.g., 10-50 uM) for 24-96
hours.

o Include control groups: untreated cells, and cells co-incubated with TEPA-5HCI and an
equimolar or excess concentration of CuSOa to demonstrate the specificity of copper
chelation.

e Analysis:

o Harvest cells and prepare cell lysates.
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o Measure intracellular copper concentration using atomic absorption spectroscopy.

o Determine the activity of Cu/Zn-SOD and cytochrome c oxidase using commercially
available assay kits, following the manufacturer's instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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